Cas no 6688-49-9 ((3S,4R,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-3,6a,9-trimethyl-7-(propan-2-yl)hexahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-4,6,7,8,8a,8b,9a(6aH,9H)-heptol)

• Product Name: (3S,4R,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-3,6a,9-trimethyl-7-(propan-2-yl)hexahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-4,6,7,8,8a,8b,9a(6aH,9H)-heptol
• CAS No: 6688-49-9
• MF: C₂₀H₃₂O₈
• MW: 400.463287353516
• CID: 1714193
• PubChem ID: 14588813
• Update Time: 2025-04-21

(3S,4R,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-3,6a,9-trimethyl-7-(propan-2-yl)hexahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-4,6,7,8,8a,8b,9a(6aH,9H)-heptol Chemical and Physical Properties

Names and Identifiers

• (3S,4R,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-3,6a,9-trimethyl-7-(propan-2-yl)hexahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-4,6,7,8,8a,8b,9a(6aH,9H)-heptol
• (3S,4R,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-3,6a,9-trimethyl-7-(propan-2-yl)hexahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-4,6
• CHEMBL163458
• 6688-49-9
• (1S,2R,2aS,2a1R,3S,3aS,6S,7R,7aR,9S,9aS)-1-isopropyl-3,6,9a-trimethylhexahydro-3,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-1,2,2a,2a1,3a,7,9(2H,3H)-heptaol
• BDBM50016415
• (1R,2R,3S,6S,7S,9S,10S,11S,12R,13S,14R)-3,7,10-trimethyl-11-propan-2-yl-15-oxapentacyclo[7.5.1.01,6.07,13.010,14]pentadecane-2,6,9,11,12,13,14-heptol
• (+)-Ryanodol
• RYANODOL
• CHEMBL518689
• 6,9-Methanobenzo(1,2)pentaleno(1,6-bc)furan-4,6a,7,8,8a-alpha,8b-alpha,9a-alpha(6ah)-heptol, 1,2,3,4a,7,8-alpha,8a,9-octahydro-7-beta-isopropyl-3-alpha,6a-alpha,9-alpha-trimethyl-
• 11-isopropyl-3,7,10-trimethyl-(1R,2R,3S,6S,7S,9S,10R,11S,12R,13S,14R)-15-oxapentacyclo[7.5.1.01,6.07,13.010,14]pentadecane-2,6,9,11,12,13,14-heptaol(ryanodol)
• 6,9-Methanobenzo[1,2]pentaleno[1,6-bc]furan-4,6,7,8,8a,8b,9a(6aH,9H)-heptol, hexahydro-3,6a,9-trimethyl-7-(1-methylethyl)-, (3S,4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-

• Inchi： 1S/C20H32O8/c1-9(2)17(25)12(22)18(26)13(4)8-16(24)14(17,5)20(18,27)19(28-16)11(21)10(3)6-7-15(13,19)23/h9-12,21-27H,6-8H2,1-5H3/t10-,11+,12+,13-,14-,15-,16-,17+,18+,19+,20+/m0/s1
• InChI Key： POSDEVOSMOCDHR-BPHXWNOMSA-N
• SMILES： O1[C@]2(C[C@@]3(C)[C@]4(CC[C@H](C)[C@H]([C@@]14[C@@]1([C@]3([C@@H]([C@](C(C)C)([C@@]12C)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 400.20971797g/mol
• Monoisotopic Mass: 400.20971797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids